3,5-Difluoro-4-(2-methoxyethoxy)aniline
Overview
Description
3,5-Difluoro-4-(2-methoxyethoxy)aniline (DMFMA) is an organic compound with a molecular formula of C9H12F2NO2. It is used in conjunction with thermal energy .
Molecular Structure Analysis
The molecular structure of 3,5-Difluoro-4-(2-methoxyethoxy)aniline contains a total of 33 bonds, including 18 non-H bonds, 7 multiple bonds, 7 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amine (aromatic), 2 ethers (aliphatic), and 1 sulfoxide .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds are available , but specific data for 3,5-Difluoro-4-(2-methoxyethoxy)aniline is not provided in the retrieved data.Scientific Research Applications
-
Fluorinated Quinolines
- Field : Organic Chemistry
- Application : Fluorinated quinolines are used in the synthesis of various pharmaceuticals and agrochemicals . They exhibit remarkable biological activity and have found applications in medicine .
- Methods : A variety of synthetic methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations have been considered .
- Results : The incorporation of a fluorine atom into azaaromatics is known to enhance the biological activity of fluorinated compounds .
-
Hydrogen-Bonded Organic Frameworks (HOFs)
- Field : Material Science
- Application : HOFs are the focus of intense scientific research due to their potential applications in science and technology . A new HOF based on a dehydrobenzoannulene derivative containing fluorine atoms exhibits a 2D porous sheet .
- Methods : The HOF is synthesized and characterized, and its photobehavior is studied .
- Results : The presence of the fluorine atoms in the DBA molecular units largely increases the emission quantum yield .
Safety And Hazards
While specific safety and hazard data for 3,5-Difluoro-4-(2-methoxyethoxy)aniline is not available, similar compounds require precautions such as avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
properties
IUPAC Name |
3,5-difluoro-4-(2-methoxyethoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO2/c1-13-2-3-14-9-7(10)4-6(12)5-8(9)11/h4-5H,2-3,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPFDNNPZWGKHLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C(C=C1F)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoro-4-(2-methoxyethoxy)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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